![molecular formula C34H28N10Na2O8S2 B1233323 Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate CAS No. 3426-43-5](/img/structure/B1233323.png)
Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate
Overview
Description
Disodium 4,4’-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2’-disulphonate is a chemical compound with the molecular formula C34H28N10Na2O8S2 . It is also known as Fluorescent Brightener 134 and is used as a fluorescent whitening agent in textiles and paper .
Molecular Structure Analysis
The molecular structure of this compound consists of a complex arrangement of carbon ©, hydrogen (H), nitrogen (N), sodium (Na), oxygen (O), and sulfur (S) atoms . The exact structure can be found in scientific databases like PubChem .Physical And Chemical Properties Analysis
This compound has a density of 1.574 at 20℃ . It is slightly soluble in DMSO, methanol, and heated water . Its water solubility is 14.11g/L at 20℃ . The compound is a solid and has a pale yellow to yellow color .Scientific Research Applications
Textile Industry: Enhancing Whiteness and Brightness
Intrawhite CF: is extensively used in the textile industry as a fluorescent brightening agent (FBA). It binds to fibers and absorbs ultraviolet light, re-emitting it as visible blue light, which compensates for the natural yellowing of textiles, thus enhancing their whiteness and brightness .
Paper Manufacturing: Optical Brightening
In paper manufacturing, Belofor KB serves as an optical bleaching agent. It is applied to improve the whiteness of writing paper without adversely affecting the paper’s physical properties. This application is crucial for producing high-quality paper products .
Biological Research: Fluorescent Labeling
Fluorescent Brightener 134: is used in biological research for fluorescent labeling. It helps in tracking and observing the behavior of specific molecules or structures within biological samples under a microscope, due to its ability to emit light in the blue region after absorbing light in the ultraviolet and violet regions .
Environmental Studies: Wastewater Analysis
The compound is utilized in environmental studies to analyze the presence of optical brighteners in textile wastewater. This helps in assessing the biodegradability and the impact of these substances on bacterial activity in wastewater treatment plants .
Forensic Analysis: Document Examination
Belofor KB: can be detected in writing papers and is used in forensic analysis to determine the quality of paper and the possible site of its manufacture, which can be pivotal in document examination and authenticity verification .
Detergent Manufacturing: Brightening Agent
As a brightening agent in detergents, Intrawhite CF is added to laundry detergents to enhance the appearance of cleanliness by making fabrics appear brighter and whiter after washing .
Photopolymerization: Photoinitiators
In the field of photopolymerization, certain derivatives of the compound are used as photoinitiators for free radical photopolymerizations, particularly in applications sensitive to visible light emitting diodes (LED-light) .
Safety and Hazards
This compound is classified as an eye irritant . It has a safety symbol GHS07 and the signal word “Warning” is associated with it . The hazard statement H319 is applicable to it . Precautionary statements include P264, P280, P305+P351+P338, and P337+P313P . The LD50 oral in rat is > 15gm/kg . When heated to decomposition, it emits toxic fumes of SOx and Cl- .
Mechanism of Action
Target of Action
The primary targets of Intrawhite CF are specific molecules or structures within cells . By binding to these targets, Intrawhite CF can influence their behavior and interactions .
Mode of Action
Intrawhite CF interacts with its targets by binding to them . This binding process results in the emission of fluorescent light . The emitted light enables the visualization of cellular or molecular processes under a fluorescence microscope, aiding in the study of various biological and chemical processes .
Result of Action
The primary result of Intrawhite CF’s action is the illumination of cellular or molecular processes . This illumination allows researchers to visualize and study these processes in detail, contributing to our understanding of various biological and chemical phenomena .
Action Environment
The action, efficacy, and stability of Intrawhite CF can be influenced by various environmental factors. For instance, the compound’s fluorescence properties can be affected by the solvent used, the temperature, and the pH of the environment . Therefore, careful control and monitoring of these factors are essential when using Intrawhite CF in research or applications .
properties
IUPAC Name |
disodium;5-[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]-2-[(E)-2-[4-[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H30N10O8S2.2Na/c1-51-33-41-29(35-23-9-5-3-6-10-23)39-31(43-33)37-25-17-15-21(27(19-25)53(45,46)47)13-14-22-16-18-26(20-28(22)54(48,49)50)38-32-40-30(42-34(44-32)52-2)36-24-11-7-4-8-12-24;;/h3-20H,1-2H3,(H,45,46,47)(H,48,49,50)(H2,35,37,39,41,43)(H2,36,38,40,42,44);;/q;2*+1/p-2/b14-13+;; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDYOOAPDMVGPIQ-QDBORUFSSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)NC2=CC(=C(C=C2)C=CC3=C(C=C(C=C3)NC4=NC(=NC(=N4)NC5=CC=CC=C5)OC)S(=O)(=O)[O-])S(=O)(=O)[O-])NC6=CC=CC=C6.[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=NC(=NC(=N1)NC2=CC(=C(C=C2)/C=C/C3=C(C=C(C=C3)NC4=NC(=NC(=N4)NC5=CC=CC=C5)OC)S(=O)(=O)[O-])S(=O)(=O)[O-])NC6=CC=CC=C6.[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H28N10Na2O8S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
7342-13-4 (Parent) | |
Record name | C.I. Fluorescent Brightener 213 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003426435 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
814.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate | |
CAS RN |
3426-43-5, 85154-00-3 | |
Record name | C.I. Fluorescent Brightener 213 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003426435 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sodium 4,4'-bis((6-anilino-4-methoxy-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085154003 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis[5-[[4-methoxy-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-, sodium salt (1:2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.298 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Sodium 4,4'-bis[[6-anilino-4-methoxy-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.078.047 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary focus of the research on Belofor KB in the provided abstracts?
A1: Both provided abstracts focus on the hygienic standardization of Belofor KB in bodies of water. [, ] This suggests that the research aims to determine safe and acceptable levels of this bleaching agent in water sources to protect human health and the environment.
Q2: What type of information can we expect to find in the full research articles based on the abstracts?
A2: While the abstracts lack specific details, we can anticipate that the full research articles would delve into topics such as:
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